N-(2-bromo-4,6-difluorophenyl)-1-benzothiophene-3-carboxamide

• IUPAC Name: N-(2-bromo-4,6-difluorophenyl)-1-benzothiophene-3-carboxamide
• InChI: InChI=1S/C15H8BrF2NOS/c16-11-5-8(17)6-12(18)14(11)19-15(20)10-7-21-13-4-2-1-3-9(10)13/h1-7H,(H,19,20)
• InChI Key: YSNPNUNRZDDELS-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=CS2)C(=O)NC3=C(C=C(C=C3Br)F)F
• Molecular Formula: C15H8BrF2NOS
• Molecular Weight: 368.2 g/mol

Description

N-(2-bromo-4,6-difluorophenyl)-1-benzothiophene-3-carboxamide is a synthetic organic compound that belongs to the class of benzothiophene derivatives This compound is characterized by the presence of a bromine atom, two fluorine atoms, and a carboxamide group attached to a benzothiophene core

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(2-bromo-4,6-difluorophenyl)-1-benzothiophene-3-carboxamide typically involves multiple steps, starting from commercially available precursors. One common synthetic route includes the following steps:

Fluorination: The addition of fluorine atoms to the aromatic ring.

Carboxamide Formation:

Industrial Production Methods

Industrial production of this compound may involve optimized reaction conditions to ensure high yield and purity. This includes the use of specific catalysts, solvents, and temperature control to facilitate the desired chemical transformations.

Chemical Reactions Analysis

Types of Reactions

N-(2-bromo-4,6-difluorophenyl)-1-benzothiophene-3-carboxamide can undergo various types of chemical reactions, including:

Substitution Reactions: The bromine and fluorine atoms can be substituted with other functional groups under appropriate conditions.

Oxidation and Reduction Reactions: The compound can be oxidized or reduced to form different derivatives.

Coupling Reactions: It can participate in coupling reactions, such as Suzuki-Miyaura coupling, to form more complex molecules.

Common Reagents and Conditions

Substitution Reactions: Common reagents include nucleophiles such as amines or thiols.

Oxidation Reactions: Oxidizing agents like potassium permanganate or hydrogen peroxide.

Reduction Reactions: Reducing agents such as lithium aluminum hydride or sodium borohydride.

Coupling Reactions: Palladium catalysts and boronic acids are commonly used in Suzuki-Miyaura coupling.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, substitution reactions can yield various substituted benzothiophene derivatives, while coupling reactions can produce biaryl compounds.

Scientific Research Applications

N-(2-bromo-4,6-difluorophenyl)-1-benzothiophene-3-carboxamide has several scientific research applications, including:

Chemistry: Used as a building block for the synthesis of more complex organic molecules.

Biology: Investigated for its potential biological activities, such as antimicrobial or anticancer properties.

Medicine: Explored for its potential as a pharmaceutical intermediate or active ingredient.

Industry: Utilized in the development of advanced materials, such as organic semiconductors or polymers.

Mechanism of Action

The mechanism of action of N-(2-bromo-4,6-difluorophenyl)-1-benzothiophene-3-carboxamide involves its interaction with specific molecular targets and pathways. The exact mechanism may vary depending on the application, but it generally involves binding to target proteins or enzymes, thereby modulating their activity. This can lead to various biological effects, such as inhibition of cell growth or induction of apoptosis in cancer cells.

Comparison with Similar Compounds

Similar Compounds

• N-(2-bromo-4,6-difluorophenyl)-2-{[3-(4-chlorophenyl)-4-oxo-3,4-dihydro-2-quinazolinyl]sulfanyl}acetamide
• 2-bromo-4,6-difluorophenyl isocyanate

Uniqueness

N-(2-bromo-4,6-difluorophenyl)-1-benzothiophene-3-carboxamide is unique due to its specific combination of bromine, fluorine, and carboxamide groups attached to a benzothiophene core. This unique structure imparts distinct chemical and biological properties, making it valuable for various research applications.